Cas no 1805258-78-9 (5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1805258-78-9
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4845014
• Update Time: 2025-10-29

5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H7ClF2N2/c8-2-4-1-5(7(9)10)6(11)3-12-4/h1,3,7H,2,11H2
• InChI Key： OIFFEFZFZQULNM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine

Comprehensive Overview of 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805258-78-9)

5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805258-78-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its amino, chloromethyl, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula, C₇H₇ClF₂N₂, highlights its potential for diverse applications, particularly in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine as a key building block for small-molecule inhibitors and agrochemical active ingredients. Its difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved lipophilicity—a trait highly sought after in modern medicinal chemistry.

The synthesis of CAS No. 1805258-78-9 typically involves multi-step reactions, including halogenation and amination processes, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Given its reactivity, proper storage conditions—such as inert atmospheres and low temperatures—are critical to maintaining its stability.

From an industrial perspective, 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine aligns with the growing trend toward sustainable chemistry. Manufacturers are optimizing synthetic routes to minimize waste and reduce energy consumption, addressing environmental concerns while meeting regulatory standards. This compound’s compatibility with green chemistry principles makes it a candidate for scalable production in alignment with global sustainability goals.

In the context of drug development, this pyridine derivative has shown promise in the design of kinase inhibitors and antiviral agents. Its ability to modulate protein-ligand interactions has sparked interest in targeting diseases such as cancer and infectious disorders. Additionally, its agrochemical applications include serving as a precursor for herbicides and pesticides, where its fluorinated moiety enhances efficacy against resistant pest strains.

For researchers and procurement specialists, understanding the supply chain and regulatory landscape of CAS No. 1805258-78-9 is essential. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with regional chemical regulations. As the compound gains traction, collaborations between academia and industry are accelerating its adoption in cutting-edge applications.

Looking ahead, the versatility of 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine positions it as a critical component in advancing precision medicine and sustainable agriculture. Ongoing studies aim to elucidate its full potential, particularly in combination with emerging technologies like AI-driven molecular design. By leveraging its structural attributes, scientists continue to unlock novel therapeutic and agrochemical solutions, reinforcing its value in modern science.